Cas no 31969-70-7 (Spiro[bicyclo[2.2.1]hept-2-ene-7,2'-[1,3]dioxolane],5-(1,3-dioxolan-2-yl)-6-methyl-)

• Product name: Spiro[bicyclo[2.2.1]hept-2-ene-7,2'-[1,3]dioxolane],5-(1,3-dioxolan-2-yl)-6-methyl-
• CAS No: 31969-70-7
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 312725
• PubChem ID: 208307

Spiro[bicyclo[2.2.1]hept-2-ene-7,2'-[1,3]dioxolane],5-(1,3-dioxolan-2-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]hept-2-ene-7,2'-[1,3]dioxolane],5-(1,3-dioxolan-2-yl)-6-methyl-
• 3'-(1,3-dioxolan-2-yl)-2'-methylspiro[1,3-dioxolane-2,7'-bicyclo[2.2.1]hept-5-ene]
• DTXSID60953861
• 2-(2-Dioxolanyl)-3-methyl-7,7-ethylenedioxy-5-norbornene
• Spiro(1,3-dioxolane-2,7'-(2)norbornene), 5'-(1,3-dioxolan-2-yl)-6'-methyl-
• 31969-70-7
• AKOS025295237
• 5-(1,3-dioxolan-2-yl)-6-methylspiro[bicyclo[2.2.1]hept-2-ene-7,2'-[1,3]dioxolane]
• 5'-(1,3-Dioxolan-2-yl)-6'-methylspiro(1,3-dioxolane-2,7'-(2)norbornene)

• Inchi： InChI=1S/C13H18O4/c1-8-9-2-3-10(13(9)16-6-7-17-13)11(8)12-14-4-5-15-12/h2-3,8-12H,4-7H2,1H3
• InChI Key： IPEBMDNKZSEDKL-UHFFFAOYSA-N
• SMILES： C1COC(C2C(C)C3C=CC2C23OCCO2)O1

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92